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Compound of Interest

Compound Name: 2-Chloroadenosine hemihydrate

Cat. No.: B1593237 Get Quote

2-Chloroadenosine (2-CADO) is a synthetic derivative of the endogenous nucleoside,

adenosine. The key structural modification—the substitution of a chlorine atom at the 2-position

of the purine ring—confers a significant advantage over native adenosine: enhanced metabolic

stability.[1][2][3][4] This stability arises because the chlorine atom sterically hinders the action of

adenosine deaminase, the primary enzyme responsible for the rapid degradation of adenosine

in vivo.[5] Consequently, 2-Chloroadenosine exhibits a more prolonged and predictable

biological effect, making it an invaluable pharmacological probe for investigating adenosine

signaling pathways.[4][6] It is typically supplied as a hemihydrate, meaning one water molecule

is associated with every two molecules of 2-Chloroadenosine.[7][8][9]

Core Chemical and Physical Properties
A precise understanding of the physicochemical properties of 2-Chloroadenosine
hemihydrate is fundamental for its effective use in experimental settings, from accurate stock

solution preparation to ensuring its integrity throughout an assay.
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Property Value Source(s)

Chemical Name
6-Amino-2-chloropurine

riboside hemihydrate
[7][10]

Synonyms 2-CADO, HEMIHYDRATE [11]

CAS Number 81012-94-4 [7][8][11][12][13]

Molecular Formula
C₁₀H₁₂ClN₅O₄ · 0.5H₂O or

C₂₀H₂₆Cl₂N₁₀O₉
[7][9][12][13]

Molecular Weight 310.69 g/mol [7][8][12]

Appearance White to off-white solid/powder [7][14]

Melting Point
~160-162 °C (with

decomposition)
[7][8][15]

Purity ≥97% [7][12][13]

SMILES String O[C@H]1O[C@@H]1CO.O [7]

Storage

Store at 2-8°C or in freezer at

-20°C; Keep in dark place,

Inert atmosphere

[5][13]

Solubility Profile
The choice of solvent is critical for bioavailability in both in vitro and in vivo studies.

Inappropriate solvent selection can lead to precipitation and inaccurate concentration

calculations.

Solvent Maximum Concentration Source(s)

Water ~25 mM (~7.54 mg/mL) [2][16]

DMSO ~100 mM (~30.17 mg/mL) [2][16]

Stability Considerations
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While metabolically stable against enzymatic degradation, the chemical stability of 2-

Chloroadenosine is pH-dependent. Studies on the related compound 2-chloro-2'-

deoxyadenosine show it is stable at neutral and basic pH but undergoes rapid acid-catalyzed

hydrolysis of the glycosidic bond at acidic pH, which releases the 2-chloroadenine base.[17] It

is crucial to maintain physiological or slightly basic pH in stock solutions and experimental

buffers to prevent degradation.

Mechanism of Action: Non-Selective Adenosine
Receptor Agonism
2-Chloroadenosine functions as a potent, non-selective agonist for the G protein-coupled

adenosine receptor family.[3][4][6] It binds to A₁, A₂ₐ, and A₃ receptor subtypes with nanomolar

affinity, initiating distinct downstream signaling cascades.[2][16][18] This broad activity profile

allows for the general stimulation of adenosine pathways, though it necessitates careful

experimental design to dissect the effects of individual receptor subtypes.

Receptor
Subtype

Binding
Affinity (Kᵢ)

Primary G-
Protein
Coupling

Downstream
Effect on
cAMP

Source(s)

A₁ 300 nM Gᵢ/Gₒ

↓ (Inhibition of

Adenylyl

Cyclase)

[2][16]

A₂ₐ 80 nM Gₛ

↑ (Stimulation of

Adenylyl

Cyclase)

[2][16]

A₃ 1900 nM Gᵢ

↓ (Inhibition of

Adenylyl

Cyclase)

[2][16]

The differential coupling to G proteins is the mechanistic basis for its opposing effects on cyclic

AMP (cAMP) levels, a key second messenger. Activation of A₁ and A₃ receptors inhibits

adenylyl cyclase, leading to a decrease in intracellular cAMP, while A₂ₐ receptor activation

stimulates adenylyl cyclase, causing a cAMP increase.[19][20]
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Preparation

Assay Execution

Data Acquisition & Analysis

1. Culture HEK293-A2AR Cells

2. Plate Cells
(384-well plate)

4. Add PDE Inhibitor
(e.g., Rolipram)

3. Prepare 2-CADO
Serial Dilutions

5. Add 2-CADO Dilutions
to Cells

6. Incubate at 37°C

7. Lyse & Detect cAMP
(HTRF / LANCE)

8. Plot Dose-Response
& Calculate EC50

Click to download full resolution via product page

Caption: Experimental workflow for a cAMP functional assay.
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Safety, Handling, and Storage
Proper handling is imperative for researcher safety and maintaining compound integrity.

Safety: 2-Chloroadenosine is harmful if swallowed, in contact with skin, or if inhaled. It may

cause skin and serious eye irritation. [1]It is also suspected of damaging fertility or the

unborn child. Always handle with appropriate personal protective equipment (PPE), including

gloves, eye protection, and a dust mask in a well-ventilated area. [7]* Storage: Store the

solid compound in a tightly sealed container in a dark, inert atmosphere at 2-8°C for short-

term storage or under -20°C for long-term stability. [5][13]Prepare solutions fresh if possible;

if storage is required, aliquot and store at -20°C for up to one month. [16]

Conclusion
2-Chloroadenosine hemihydrate remains a vital compound in pharmacology and drug

discovery. Its enhanced stability compared to endogenous adenosine, coupled with its potent,

broad-spectrum agonism at adenosine receptors, provides a reliable platform for investigating

complex physiological and pathological processes. By understanding its chemical properties,

mechanism of action, and the rationale behind its use in carefully designed experiments,

researchers can continue to leverage this tool to unlock new therapeutic strategies for a host of

diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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